Cas no 54610-75-2 (2-thiophenecarboxamidine)

2-thiophenecarboxamidine structure
2-thiophenecarboxamidine structure
Product Name:2-thiophenecarboxamidine
CAS No:54610-75-2
MF:C5H6N2S
MW:126.179539203644
MDL:MFCD00939263
CID:942192
PubChem ID:2781760
Update Time:2025-04-19

2-thiophenecarboxamidine Chemical and Physical Properties

Names and Identifiers

    • 2-thiophenecarboxamidine
    • 2-Thiophenecarboximidamide
    • thiophene-2-carboximidamide
    • 2-amidinothiophene
    • thien-2-yl carboxamidine
    • Thiophen-2-carbamidin
    • thiophen-2-carboximidamide
    • thiophene-2-carboxamidine
    • thiophene-2-carboximidic acid amide
    • SB37614
    • thiophenoamidine
    • SCHEMBL695886
    • 54610-75-2
    • DA-04996
    • NCGC00336456-01
    • AKOS000175717
    • DTXSID50381851
    • AB01206373-03
    • QSELGEUCFNFITD-UHFFFAOYSA-N
    • CHEMBL5188103
    • STL374070
    • MDL: MFCD00939263
    • Inchi: 1S/C5H6N2S/c6-5(7)4-2-1-3-8-4/h1-3H,(H3,6,7)
    • InChI Key: QSELGEUCFNFITD-UHFFFAOYSA-N
    • SMILES: S1C=CC=C1C(=N)N

Computed Properties

  • Exact Mass: 126.02500
  • Monoisotopic Mass: 126.02516937g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 1
  • Complexity: 103
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 78.1Ų

Experimental Properties

  • PSA: 78.11000
  • LogP: 1.83220

2-thiophenecarboxamidine Customs Data

  • HS CODE:2934999090
  • Customs Data:

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-thiophenecarboxamidine Pricemore >>

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